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Compound of Interest

Compound Name: Lamivudine-13C,15N2,d2

Cat. No.: B12375175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the key considerations and

methodologies for conducting bioavailability (BA) and bioequivalence (BE) studies of

Lamivudine. The protocols outlined below are intended to serve as a guide for the development

and validation of analytical methods and the execution of clinical studies in accordance with

regulatory standards.

Introduction to Lamivudine Bioavailability and
Bioequivalence
Lamivudine is a nucleoside reverse transcriptase inhibitor (NRTI) widely used in the treatment

of HIV-1 and hepatitis B virus (HBV) infections.[1][2] For a generic Lamivudine product to be

considered interchangeable with a reference product, it must be proven bioequivalent.

Bioequivalence is established when the rate and extent of absorption of the active ingredient

from the two products are not significantly different under suitable test conditions.[3][4]

Key Pharmacokinetic Properties of Lamivudine:

Lamivudine is rapidly absorbed after oral administration, with peak plasma concentrations

(Cmax) typically reached within 0.5 to 1.5 hours.[5] The absolute bioavailability is

approximately 82% in adults and 68% in children.[5] Co-administration with food can delay the
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time to reach Cmax (Tmax) and lower the Cmax value, but it does not significantly affect the

overall extent of absorption (AUC).[6][7] Therefore, Lamivudine can be taken with or without

food.[6][8] The elimination half-life of Lamivudine is approximately 5 to 7 hours.[6][8]

Data Presentation: Pharmacokinetic Parameters of
Lamivudine
The following tables summarize key pharmacokinetic parameters of Lamivudine from various

studies.

Table 1: Single-Dose Pharmacokinetic Parameters of Lamivudine in Healthy Adults

Parameter 150 mg Tablet 300 mg Tablet
Oral Solution (10
mg/mL)[1]

Cmax (ng/mL) 1500 ± 500 2000 1500 ± 500

Tmax (h) 1.5 1.0 - 1.5 0.5 - 1.5

AUC0-t (ng·h/mL) 8600 ± 1600 - 8700 ± 1300

AUC0-∞ (ng·h/mL) 8900 ± 1700 - -

t½ (h) 5 - 7 5 - 7 5 - 7

Values are presented as mean ± standard deviation where available.

Table 2: Bioequivalence Acceptance Criteria

Pharmacokinetic Parameter
90% Confidence Interval for the Ratio of
Geometric Means (Test/Reference)

Cmax 80.00% - 125.00%[4][9]

AUC0-t 80.00% - 125.00%[3][4]

AUC0-∞ 80.00% - 125.00%[4]
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Bioequivalence Study Protocol
This protocol outlines a typical single-dose, two-way crossover bioequivalence study for a

Lamivudine tablet formulation.

3.1.1. Study Design

A randomized, open-label, single-dose, two-period, two-sequence crossover study is

recommended.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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